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Compound of Interest

2-Bromo-3-chloro-5-
Compound Name:
hydroxypyridine

Cat. No.: B141301

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed procedures for the
proper disposal of 2-Bromo-3-chloro-5-hydroxypyridine, a halogenated pyridine derivative,
ensuring the safety of laboratory personnel and the protection of the environment.

Chemical and Physical Properties

Understanding the fundamental properties of 2-Bromo-3-chloro-5-hydroxypyridine is the first

step in its safe management.
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Property

Value

Source

Chemical Formula

C5H3BrCINO

[1]

Colorless to pale yellow

Appearance ) ) [1]
crystalline solid
Soluble in organic solvents

Solubility (e.g., chloroform, acetone), [1]
slightly soluble in water

Melting Point Approximately 112-115°C [1]
Relatively stable at room

Stability temperature; decomposes [1]

under heat, light, or oxidation

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 2-Bromo-3-chloro-5-hydroxypyridine is not

readily available, data from structurally similar halogenated pyridines indicate several potential

hazards. The primary hazards include skin irritation, serious eye irritation, and respiratory

irritation.[2] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

PPE

Specification

Gloves

Chemical-resistant gloves (e.qg., nitrile)

Eye Protection

Safety glasses with side shields or chemical

splash goggles

Body Protection

Laboratory coat

Respiratory

Use in a well-ventilated area, preferably a

chemical fume hood

Disposal Procedures
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The disposal of 2-Bromo-3-chloro-5-hydroxypyridine must be managed in accordance with
institutional, local, and national regulations for hazardous waste. Under no circumstances
should this chemical be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:

» Waste Segregation: 2-Bromo-3-chloro-5-hydroxypyridine is a halogenated organic
compound and must be collected in a designated "Halogenated Organic Waste" container.[3]
[4] Do not mix with non-halogenated waste streams, as this will complicate and increase the
cost of disposal.[5]

o Container Selection: Use a clearly labeled, leak-proof container compatible with halogenated
organic compounds.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Bromo-3-chloro-5-hydroxypyridine," and the approximate quantity.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials such as strong acids and strong oxidants.[1]

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
chemical waste disposal company. The recommended disposal method is controlled
incineration at a licensed facility.[6]

Emergency Procedures: Spill Management

In the event of a spill, the following steps should be taken immediately:

o Evacuate: Evacuate all non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain
the substance.

o Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b141301?utm_src=pdf-body
https://www.benchchem.com/product/b141301?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b141301?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Chloro-3-Bromo-5-Hydroxypyridine
https://www.echemi.com/sds/2-bromo-3-methoxy-5-chloropyridine-pd180727133679.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, collecting the
cleaning materials as hazardous waste.
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Caption: Workflow for the safe disposal of 2-Bromo-3-chloro-5-hydroxypyridine.

Signaling Pathway of Hazard and Response
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Hazard Identification

2-Bromo-3-chloro-5-hydroxypyridine

:

Halogenated Organic Compound
[rritant

A Assessmen\

Potential for Skin/Eye/Respiratory Contact Environmental Contamination Risk

\ Control Measures /

Use PPE
Work in Fume Hood

Segregated Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Hazard identification and corresponding control measures for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-Bromo-3-chloro-5-hydroxypyridine:
A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141301#2-bromo-3-chloro-5-hydroxypyridine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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